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Compound of Interest

Compound Name: EAI001

Cat. No.: B607251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EAI001 is a potent and selective allosteric inhibitor of mutant forms of the Epidermal Growth

Factor Receptor (EGFR), specifically those harboring the L858R and T790M mutations.[1][2]

These mutations are clinically significant in non-small cell lung cancer (NSCLC) as they are

associated with resistance to first and second-generation EGFR tyrosine kinase inhibitors

(TKIs).[2] EAI001 binds to a unique allosteric site on the EGFR kinase domain, created by the

outward displacement of the C-helix, leading to the inhibition of its kinase activity.[2][3] This

distinct mechanism of action allows EAI001 to overcome resistance mediated by the T790M

mutation. These application notes provide detailed information on the solubility of EAI001 in

Dimethyl Sulfoxide (DMSO) and protocols for its preparation and use in research settings.

Data Presentation
EAI001 Properties and Solubility

Parameter Value Reference

Molecular Formula C₂₀H₁₉N₅O₂ MedchemExpress

Molecular Weight 361.40 g/mol MedchemExpress

CAS Number 1942114-11-0 MedchemExpress

Solubility in DMSO 100 mg/mL (286.20 mM) [1]
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Preparation of EAI001 Stock Solutions in DMSO
The following table provides the required mass of EAI001 to prepare stock solutions of various

concentrations in DMSO.[1]

Desired Stock
Concentration

Volume of DMSO
for 1 mg EAI001

Volume of DMSO
for 5 mg EAI001

Volume of DMSO
for 10 mg EAI001

1 mM 2.7670 mL 13.8351 mL 27.6702 mL

5 mM 0.5534 mL 2.7670 mL 5.5340 mL

10 mM 0.2767 mL 1.3835 mL 2.7670 mL

50 mM 0.0553 mL 0.2767 mL 0.5534 mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM EAI001 Stock
Solution in DMSO
Materials:

EAI001 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Carefully weigh 10 mg of EAI001 powder and place it into a sterile vial.

Solvent Addition: Add 2.7670 mL of anhydrous DMSO to the vial containing the EAI001
powder.[1]
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Dissolution: Tightly cap the vial and vortex the solution until the EAI001 is completely

dissolved. Gentle warming (e.g., 37°C water bath) or sonication can be used to aid

dissolution if precipitation is observed.[1]

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile, light-

protected tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
Important Considerations:

The final concentration of DMSO in cell culture media should be kept low (ideally ≤ 0.1%,

and not exceeding 0.5%) to avoid cytotoxic effects.[4][5]

Always include a vehicle control (media with the same final concentration of DMSO) in your

experiments.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM EAI001 stock solution at room

temperature.

Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment. For example, to prepare a 10

µM working solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL

of 10 mM stock to 999 µL of cell culture medium). This will result in a final DMSO

concentration of 0.1%.

Application to Cells: Add the prepared working solutions to your cell cultures and incubate for

the desired period.
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Caption: EGFR signaling pathway and the allosteric inhibition by EAI001.
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Experimental Workflow for In Vitro EAI001 Treatment
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Caption: Workflow for the preparation and in vitro application of EAI001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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